5-bromo-2-methoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 5-bromo-2-methoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H20BrN3O5S/c1-28-16-6-3-14(4-7-16)17-8-10-20(25)24(23-17)12-11-22-30(26,27)19-13-15(21)5-9-18(19)29-2/h3-10,13,22H,11-12H2,1-2H3
• InChI Key: OBPRKRWLAZDGIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=C(C=CC(=C3)Br)OC
• Molecular Formula: C20H20BrN3O5S
• Molecular Weight: 494.4 g/mol

Description

Synthesis Analysis

The synthesis of Compound X involves several steps, including bromination, methylation, and sulfonation. Detailed synthetic routes can be found in the literature. Researchers have optimized these processes to achieve high yields and purity.

Scientific Research Applications

Photodynamic Therapy and Photosensitizers

Research has highlighted the synthesis and characterization of zinc(II) phthalocyanine derivatives substituted with benzenesulfonamide units, showing promising properties for photodynamic therapy applications. These compounds, characterized by high singlet oxygen quantum yields, are useful as photosensitizers in Type II mechanisms, potentially contributing to the treatment of cancer through photodynamic therapy. Their excellent fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields mark them as remarkable candidates for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020); (Öncül, Öztürk, & Pişkin, 2022).

Antioxidant Sources

A study on the marine red alga Rhodomela confervoides identified naturally occurring bromophenols with potent antioxidant activities. These compounds, including new and known structures, have been found to exhibit activities stronger than or comparable to synthetic antioxidants, suggesting the potential of these natural compounds in preventing oxidative deterioration of food (Li, Li, Gloer, & Wang, 2011).

Antimicrobial and Antiproliferative Activities

Another study focused on the synthesis and evaluation of N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives as potential antiproliferative agents against various tumor cell lines. The research found specific derivatives that showed high antiproliferative activity, indicating the possibility of developing new anticancer agents based on these compounds (Motavallizadeh et al., 2014).

Future Directions

: Reference papers on the synthesis and characterization of Compound X are available in the literature. For detailed experimental procedures and spectroscopic data, please refer to the relevant publications.